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Compound of Interest

Compound Name: (Rac)-Tris-NTA

Cat. No.: B11934737

Essential Safety and Handling Guide for (Rac)-Tris-
NTA

This guide provides immediate, essential safety protocols and logistical information for handling
(Rac)-Tris-NTA, also known as Nitrilotriacetic acid (NTA). It is intended for researchers,
scientists, and professionals in drug development to ensure safe laboratory practices.

(Rac)-Tris-NTA is classified as a hazardous substance, causing serious eye irritation and is
suspected of causing cancer.[1][2][3] It may also form combustible dust concentrations in the
air and is harmful if swallowed.[1][2] Adherence to the following personal protective equipment
(PPE) and handling procedures is critical to minimize exposure and ensure a safe working
environment.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against chemical exposure. The
following table summarizes the recommended PPE for handling (Rac)-Tris-NTA.
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Protection Type

Required Equipment

Specifications & Rationale

Eye and Face Protection

Tight-sealing safety goggles or
a face shield.

Protects against splashes and
airborne particles that can
cause serious eye irritation. A
face shield should be used in
conjunction with goggles when
there is a significant splash

hazard.

Skin and Body Protection

Chemical-resistant gloves
(e.g., Natural rubber) and a lab

coat or protective clothing.

Prevents skin contact, which
can cause irritation. Lab coats
with snaps are preferred for
quick removal in an

emergency.

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood. A
respirator may be required if

dust is generated.

Minimizes inhalation of
airborne particles. (Rac)-Tris-
NTA can form a combustible

dust-air mixture.

Footwear

Closed-toe, closed-heel shoes

made of a resistant material.

Protects against spills and

falling objects.

Operational and Disposal Plans

Proper handling and disposal are crucial for laboratory safety and environmental protection.

Standard Operating Procedure for Handling

The following workflow outlines the step-by-step process for the safe handling of (Rac)-Tris-

NTA, from preparation to disposal.
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Standard Handling Procedure for (Rac)-Tris-NTA

Preparation

1. Don appropriate PPE
(Goggles, Gloves, Lab Coat)

:

2. Prepare well-ventilated work area
(Fume Hood)

Handling

3. Carefully weigh solid (Rac)-Tris-NTA
(Avoid generating dust)

:

4. Dissolve in appropriate solvent

Use in Experiment

5. Perform experimental procedures

Cleanup & Disposal

6. Decontaminate work surfaces

:

7. Dispose of waste in a designated,
labeled container according to
institutional guidelines

:

8. Remove and dispose of
contaminated PPE

:

9. Wash hands thoroughly

Click to download full resolution via product page

Standard Handling Procedure for (Rac)-Tris-NTA
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Emergency Procedures: Spill and Exposure

In the event of a spill or exposure, immediate and appropriate action is critical to mitigate harm.

Emergency Procedures for (Rac)-Tris-NTA Spill or Exposure

Exposure Response

Spill Response

Skin Contact:
Immediately flush with plenty of water
for at least 15 mi

minutes.
Remove contaminated clothing

2. Notity supervisor and EH&S

3.1t safe, contain the spill
(Use appropriate absorbent material)

4. Trained personnel clean up spill
wearing appropriate PPE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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